Cas no 731012-06-9 (2-chloro-1-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 2-chloro-1-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 731012-06-9
• MF: C₁₄H₁₉ClN₂O₃S
• MW: 330.830261468887
• CID: 3108819
• PubChem ID: 4299411
• Update Time: 2025-06-14

2-chloro-1-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(chloroacetyl)-4-[(2,4-dimethylphenyl)sulfonyl]piperazine
• 2-chloro-1-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one
• PD194547
• 2-chloro-1-{4-[(2,4-dimethylbenzene)sulfonyl]piperazin-1-yl}ethan-1-one
• 2-Chloro-1-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one
• 2-chloro-1-[4-(2,4-dimethylphenyl)sulfonylpiperazin-1-yl]ethanone
• CCG-315970
• SR-01000047897-1
• SR-01000047897
• EN300-17538
• CS-0293536
• 2-Chloro-1-(4-((2,4-dimethylphenyl)sulfonyl)piperazin-1-yl)ethan-1-one
• AKOS000118150
• Z56949588
• 731012-06-9

• Inchi： 1S/C14H19ClN2O3S/c1-11-3-4-13(12(2)9-11)21(19,20)17-7-5-16(6-8-17)14(18)10-15/h3-4,9H,5-8,10H2,1-2H3
• InChI Key： OZQJDRSVQWLSCY-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)S(C1C=CC(C)=CC=1C)(=O)=O)=O

Computed Properties

• Exact Mass: 330.0804913Da
• Monoisotopic Mass: 330.0804913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-1-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one

Comprehensive Overview of 2-Chloro-1-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 731012-06-9)

The compound 2-chloro-1-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 731012-06-9) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a piperazine core and a 2,4-dimethylbenzenesulfonyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and development.

One of the most common queries related to this compound is its role in medicinal chemistry. The piperazine moiety is a well-known pharmacophore, often found in drugs targeting the central nervous system (CNS) and other therapeutic areas. The presence of the 2,4-dimethylbenzenesulfonyl group further enhances its potential as a building block for sulfonamide-based drugs, which are widely used for their antibacterial and anti-inflammatory properties.

Another trending topic in the scientific community is the demand for high-purity intermediates like 2-chloro-1-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one. With the rise of AI-driven drug discovery and computational chemistry, researchers are increasingly seeking reliable sources of such compounds to validate their in silico predictions. This has led to a surge in searches for CAS No. 731012-06-9 and related keywords like "piperazine derivatives" and "sulfonyl chloride analogs."

The synthesis and characterization of this compound also align with the growing interest in green chemistry and sustainable synthesis methods. Many users are curious about eco-friendly approaches to producing 2-chloro-1-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one, such as catalytic reactions or solvent-free conditions. These methods not only reduce environmental impact but also improve yield and purity, making them a hot topic in academic and industrial circles.

In addition to its pharmaceutical applications, this compound is also explored in material science. Its structural features, such as the sulfonyl and chloroacetyl groups, make it a candidate for designing advanced polymers and coatings. Searches for "sulfonated polymers" and "chloroacetyl derivatives" often intersect with discussions about this compound, highlighting its versatility.

For those working in analytical chemistry, the accurate identification and quantification of 2-chloro-1-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one are critical. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, and users frequently search for protocols and reference standards. The compound's CAS No. 731012-06-9 serves as a unique identifier in these analyses, ensuring reproducibility and compliance with regulatory standards.

Lastly, the safety and handling of this compound are often discussed in forums and research papers. While it is not classified as a hazardous material, proper storage conditions (e.g., cool, dry environments) and handling protocols are essential to maintain its stability. This aligns with broader industry trends emphasizing laboratory safety and risk management.

In summary, 2-chloro-1-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 731012-06-9) is a multifaceted compound with applications spanning pharmaceuticals, material science, and analytical chemistry. Its relevance to current research trends, such as AI-driven drug discovery and green chemistry, ensures continued interest and demand in the scientific community.